(5E,13E,15S)-15-hydroxy-9-oxoprosta-5,8(12),13-trien-1-oic acid

• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (E)-7-[2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopenten-1-yl]hept-5-enoic acid
• InChI: InChI=1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12,14,17,21H,2-3,5-6,8-11,13,15H2,1H3,(H,23,24)/b7-4+,14-12+/t17-/m0/s1
• InChI Key: PRFXRIUZNKLRHM-OSJNIVAESA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/C1=C(C(=O)CC1)C/C=C/CCCC(=O)O)O
• SMILES: CCCCCC(C=CC1=C(C(=O)CC1)CC=CCCCC(=O)O)O

Description

7-[2-[(3S)-3-hydroxyoct-1-enyl]-5-oxo-1-cyclopentenyl]-5-heptenoic acid is a prostanoid.

Scientific Research Applications

Inhibition of 5-Lipoxygenation in Human Polymorphonuclear Leucocytes

A study by Petrich et al. (1996) found that 15-HETE, closely related to the compound , suppresses the 5-lipoxygenation of arachidonic acid in human polymorphonuclear leucocytes. This suggests a potential role in modulating inflammatory responses Petrich, K., Ludwig, P., Kühn, H., & Schewe, T. (1996). The Biochemical journal.

Anti-tumor Promoting Activity

Iwamoto et al. (2001) identified compounds structurally similar to the specified acid with anti-tumor promoting activity. This demonstrates potential applications in cancer prevention and therapy Iwamoto, M., Ohtsu, H., Tokuda, H., Nishino, H., Matsunaga, S., & Tanaka, R. (2001). Bioorganic & medicinal chemistry.

Antimicrobial Properties

Popova et al. (2009) researched terpenes, including derivatives similar to the compound of interest, and found them to exhibit antimicrobial activity. This indicates potential use in treating infections Popova, M., Chinou, I., Marekov, I., & Bankova, V. (2009). Phytochemistry.

Role in Lipid Peroxidation

Spiteller and Spiteller (1997) studied hydroxy acids like 15-HETE, noting their stability in various oxidation conditions. This underscores their potential as markers in lipid peroxidation studies Spiteller, P., & Spiteller, G. (1997). Chemistry and Physics of Lipids.

Involvement in Cellular Actions

Kang et al. (1999) investigated HETEs, similar in structure to the queried compound, and their interactions with cell membrane proteins. This suggests a role in diverse cellular processes like cell migration and enzyme regulation Kang, L., Phillips, T. M., & Vanderhoek, J. (1999). Biochimica et biophysica acta.